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Compound of Interest

Compound Name: Boc-D-Cys(pMeBzl)-OH

Cat. No.: B613635

Technical Guide: Boc-D-Cys(pMeBzl)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-a-(tert-Butoxycarbonyl)-S-(4-
methylbenzyl)-D-cysteine, commonly abbreviated as Boc-D-Cys(pMeBzl)-OH. This reagent is
a critical building block in solid-phase peptide synthesis (SPPS) and is particularly valuable in
the development of peptide-based therapeutics.

Physicochemical Properties

The key quantitative data for Boc-D-Cys(pMeBzl)-OH are summarized in the table below for
easy reference and comparison.
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Property Value

CAS Number 61925-78-8[1]
Molecular Weight 325.4 g/mol [1]
Molecular Formula C16H23NO4S[1]
Appearance White powder[1]
Purity > 98% (HPLC)[1]
Melting Point 78-85 °C[1]

[a]D2° = +39 + 3° (c=1 in AcOH or c=2 in MeOH)

Optical Rotation
[1]

Storage Conditions 0-8 °C[1]

Experimental Protocols

The primary application of Boc-D-Cys(pMeBzl)-OH is in Boc-chemistry solid-phase peptide
synthesis (SPPS). Below is a generalized, detailed methodology for its incorporation into a
peptide chain.

Protocol: Incorporation of Boc-D-Cys(pMeBzl)-OH in Boc-SPPS
e Resin Preparation:

o Start with a suitable resin, such as Merrifield resin, pre-loaded with the C-terminal amino
acid of the target peptide.

o Swell the resin in dichloromethane (DCM) for 30 minutes.
o Wash the resin with DCM (3 times) and then with dimethylformamide (DMF) (3 times).
e Boc-Deprotection:

o Treat the resin with a solution of 25-50% trifluoroacetic acid (TFA) in DCM for 30 minutes
to remove the Boc protecting group from the N-terminus of the resin-bound amino acid.
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o Wash the resin with DCM (3 times) to remove excess TFA.
o Wash the resin with isopropanol (IPA) (1 time) to quench residual acid.

o Wash the resin with DMF (3 times).

¢ Neutralization:

o Neutralize the resin with a 5-10% solution of diisopropylethylamine (DIPEA) in DMF for 5-
10 minutes (perform twice).

o Wash the resin with DMF (5 times) to remove excess base.
e Amino Acid Coupling:

o Prepare the coupling solution: Dissolve Boc-D-Cys(pMeBzl)-OH (3-4 equivalents) and a
coupling reagent such as HBTU/HOB (3-4 equivalents) in DMF.

o Add DIPEA (6-8 equivalents) to the amino acid solution to activate it.
o Add the activated amino acid solution to the deprotected and neutralized resin.

o Allow the coupling reaction to proceed for 1-2 hours at room temperature with gentle
agitation.

o Monitor the reaction completion using a qualitative test (e.g., ninhydrin test). If the test is
positive (indicating incomplete coupling), repeat the coupling step.

e Washing:

o After complete coupling, wash the resin with DMF (3 times) and DCM (3 times) to remove
unreacted reagents and byproducts.

e Chain Elongation:
o Repeat steps 2-5 for each subsequent amino acid to be added to the peptide sequence.

o Cleavage and Deprotection:
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o Once the peptide synthesis is complete, wash the resin with DCM and dry it under
vacuum.

o Treat the resin with a cleavage cocktail, typically high-concentration hydrofluoric acid (HF)
or trifluoromethanesulfonic acid (TFMSA), to cleave the peptide from the resin and
simultaneously remove the S-(4-methylbenzyl) protecting group from the cysteine side
chain. Scavengers such as anisole and p-cresol are added to the cleavage cocktail to
prevent side reactions.

o Precipitate the cleaved peptide in cold diethyl ether, centrifuge to collect the precipitate,
and wash with cold ether multiple times.

o Dry the crude peptide under vacuum.

 Purification and Analysis:

o Purify the crude peptide using reverse-phase high-performance liquid chromatography
(RP-HPLC).

o Confirm the identity and purity of the final peptide product by mass spectrometry and
analytical HPLC.

Workflow and Logical Relationships

The following diagrams illustrate the key workflows and relationships involving Boc-D-
Cys(pMeBzl)-OH in peptide synthesis.
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Caption: General workflow for Boc-chemistry solid-phase peptide synthesis (SPPS).
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Caption: Orthogonal protecting group strategy in Boc-SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]

 To cite this document: BenchChem. [Boc-D-Cys(pMeBzl)-OH CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613635#boc-d-cys-pmebzl-oh-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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